Cas no 1701814-83-6 (5-fluoro-2-methylphenyl chloroformate)

• Product Name: 5-fluoro-2-methylphenyl chloroformate
• CAS No: 1701814-83-6
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 5245327
• PubChem ID: 102989757
• Update Time: 2026-03-08

5-fluoro-2-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 5-fluoro-2-methylphenyl ester
• 5-fluoro-2-methylphenyl chloroformate

• Inchi： 1S/C8H6ClFO2/c1-5-2-3-6(10)4-7(5)12-8(9)11/h2-4H,1H3
• InChI Key： ISAGYWPJNXYLOS-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(F)=CC=C1C)=O

Additional information on 5-fluoro-2-methylphenyl chloroformate

Comprehensive Analysis of 5-Fluoro-2-methylphenyl Chloroformate (CAS No. 1701814-83-6): Properties, Applications, and Industry Insights

5-Fluoro-2-methylphenyl chloroformate (CAS 1701814-83-6) is a specialized organic intermediate widely utilized in pharmaceutical synthesis and fine chemical production. This compound belongs to the class of aryl chloroformates, which are pivotal in constructing complex molecular architectures. With the growing demand for fluorinated compounds in drug development, this chemical has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 5-fluoro-2-methylphenyl chloroformate features a reactive chloroformate group (-OCOCl) attached to a fluorinated aromatic ring, making it an excellent acylating agent. This property is particularly valuable in peptide coupling reactions and the synthesis of carbamate derivatives, which are essential building blocks in modern medicinal chemistry. Recent studies highlight its role in developing targeted therapies, aligning with the pharmaceutical industry's focus on precision medicine.

From a synthetic chemistry perspective, CAS 1701814-83-6 offers distinct advantages in regioselective reactions due to the electronic effects of the fluoro substituent. The compound's stability under controlled conditions makes it suitable for multi-step synthesis, addressing the need for high-yield processes in industrial applications. Its compatibility with various catalysts and green chemistry principles has been explored in recent academic publications, reflecting the industry's shift toward sustainable manufacturing.

The analytical characterization of 5-fluoro-2-methylphenyl chloroformate typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for GMP-compliant production. Researchers frequently search for "synthesis optimization of fluorinated chloroformates" or "safety handling protocols for aryl chloroformates," indicating strong interest in both its practical applications and laboratory management.

In the context of market trends, the demand for CAS 1701814-83-6 correlates with advancements in bioconjugation techniques and prodrug development. Pharmaceutical companies increasingly seek custom synthesis solutions involving this intermediate, particularly for antibody-drug conjugates (ADCs) and small molecule inhibitors. This aligns with the broader industry focus on oncology research and personalized therapeutics.

Quality control measures for 5-fluoro-2-methylphenyl chloroformate emphasize strict monitoring of residual solvents and impurity profiles, topics frequently queried in technical databases. The compound's storage stability under nitrogen atmosphere and recommended packaging materials are also common discussion points among process chemists and supply chain specialists.

Emerging applications in material science have expanded the utility of 1701814-83-6 beyond pharmaceuticals. Recent patents describe its use in modifying polymer surfaces and creating functionalized nanomaterials, responding to the growing interest in smart materials and advanced coatings. This interdisciplinary potential makes it a compound of interest in academic-industrial collaborations.

For researchers investigating structure-activity relationships (SAR), the meta-fluoro substitution pattern of this chloroformate provides valuable insights into electronic effects on reaction kinetics. Computational chemistry studies utilizing DFT calculations have modeled its behavior in various catalytic systems, addressing frequent search queries about "predictive modeling for chloroformate reactions."

The global supply chain for 5-fluoro-2-methylphenyl chloroformate requires careful consideration of logistical factors and regulatory compliance. Manufacturers emphasize documentation transparency and analytical data packages to meet international standards, particularly for research-grade materials and commercial-scale batches.

Future research directions may explore novel continuous flow chemistry applications of CAS 1701814-83-6 or its derivatives in cascade reactions. The compound's versatility positions it as a key player in the development of next-generation therapeutic agents and specialty chemicals, making it a subject of ongoing investigation in both industrial R&D and academic laboratories worldwide.